Cas no 923704-59-0 (N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide)

• Product Name: N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide
• CAS No: 923704-59-0
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 5428033
• Update Time: 2025-06-15

N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-chromene-3-carboxamide
• N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C13H12N2O2S/c16-12(15-13-14-5-6-18-13)10-7-9-3-1-2-4-11(9)17-8-10/h1-6,10H,7-8H2,(H,14,15,16)
• InChI Key： SUHDEEQVEMGVRV-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1C(NC1=NC=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

Recent Advances in the Study of N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS: 923704-59-0)

N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS: 923704-59-0) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and oncological diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in drug development.

The compound's unique structure, featuring a benzopyran scaffold linked to a thiazole moiety, has been identified as a key factor in its biological activity. Researchers have explored its role as a modulator of various signaling pathways, including those involved in inflammation and cell proliferation. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting specific enzymes and receptors, such as cyclooxygenase-2 (COX-2) and certain kinases, which are critical targets in the treatment of chronic inflammatory conditions and cancers.

One of the most notable advancements in the study of N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide is its optimization for improved pharmacokinetic properties. Structural modifications have been made to enhance its bioavailability and metabolic stability, as reported in recent patent filings and peer-reviewed publications. These modifications have led to the development of derivatives with increased potency and selectivity, paving the way for preclinical evaluations.

In addition to its pharmacological potential, the compound has also been investigated for its safety profile. Toxicity studies conducted in animal models have shown promising results, with minimal adverse effects observed at therapeutic doses. This favorable safety profile, combined with its efficacy, positions N-(1,3-thiazol-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide as a promising candidate for further clinical development.

Looking ahead, ongoing research is focused on elucidating the compound's mechanism of action at the molecular level and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. The continued investigation of this compound underscores its significance in the field of chemical biology and its potential to address unmet medical needs.